3-(4-chlorophenyl)-5-(1-phenyl-1H-pyrazol-5-yl)-2,1-benzisoxazole

• IUPAC Name: 3-(4-chlorophenyl)-5-(2-phenylpyrazol-3-yl)-2,1-benzoxazole
• InChI: InChI=1S/C22H14ClN3O/c23-17-9-6-15(7-10-17)22-19-14-16(8-11-20(19)25-27-22)21-12-13-24-26(21)18-4-2-1-3-5-18/h1-14H
• InChI Key: VKKJGSVNJYOHAG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=CC=N2)C3=CC4=C(ON=C4C=C3)C5=CC=C(C=C5)Cl
• Molecular Formula: C22H14ClN3O
• DSSTOX Substance ID: DTXSID401167693
• Molecular Weight: 371.8 g/mol
• CAS No.: 321998-10-1

Description

3-(4-Chlorophenyl)-5-(1-phenyl-1H-pyrazol-5-yl)-2,1-benzisoxazole (CPCP) is a novel compound with a wide range of potential applications in the scientific research field. CPCP is a synthetic compound with a unique chemical structure which has been gaining attention due to its potential to be used as a therapeutic agent, as well as its ability to be used in the lab for various experiments. CPCP has been studied for its potential to be used as an anti-cancer agent, as well as its ability to modulate the expression of certain genes.

Scientific Research Applications

Synthesis and Structural Analysis

3-(4-chlorophenyl)-5-(1-phenyl-1H-pyrazol-5-yl)-2,1-benzisoxazole and its derivatives have been a subject of interest for their potential in various applications, primarily due to their structural characteristics. One study focused on the synthesis, structural elucidation, and antimicrobial studies of a closely related compound, 1-(3-chlorophenyl)-3-(5-chlorothiophen-2-yl)-5-phenyl-4,5-dihydro-1H-pyrazole. This compound was synthesized through a condensation/cyclisation reaction and its structure was confirmed through spectral and single crystal X-ray diffraction studies, highlighting its monoclinic crystal system and space group P21/c (Prabhudeva et al., 2017).

Spectroscopic and Quantum Chemical Studies

In-depth spectroscopic and quantum chemical analyses have been conducted on similar compounds to understand their molecular structure and properties. For instance, a compound with a similar structure underwent thorough quantum chemical calculations and spectroscopic data analysis. This study provided detailed insights into the molecule's geometry, vibrational spectra, bond lengths, bond angles, and molecular electrostatic potential. It also explored the compound's biological effects through molecular docking results, providing a comprehensive understanding of its properties and potential applications (Viji et al., 2020).

Biological and Pharmacological Potential

Several studies have explored the biological and pharmacological potentials of compounds structurally similar to this compound. Research on novel pyrazoline derivatives, for example, indicated significant anti-inflammatory and antibacterial activities. This study highlighted the successful synthesis of these derivatives using microwave irradiation methods, providing an environmentally friendly approach with higher yields and reduced reaction times. The compounds were characterized by spectroscopic data and screened for in vivo anti-inflammatory and in vitro antibacterial activities, showing promising results in some compounds (Ravula et al., 2016).